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Compound of Interest

Compound Name: 5-Bromo-8-methylquinolin-2-ol

CAS No.: 99455-07-9

Cat. No.: B1528392

Get Quote

Part 1: Executive Summary & Retrosynthetic Logic
Target Molecule: 5-Bromo-8-methylquinolin-2-ol CAS Registry Number: (Analogous to 5-

bromo-8-methyl-2(1H)-quinolinone) Primary Application: Intermediate for P2X7 receptor

antagonists, anticancer kinase inhibitors, and advanced agrochemicals.

The Regioselectivity Challenge
The synthesis of 5-bromo-8-methylquinolin-2-ol presents a classic regiochemical problem.

Direct Bromination Failure: Attempting to brominate the parent compound (8-methylquinolin-

2-ol) is chemically unsound for this target. The 2-hydroxyl/2-oxo group directs electrophilic

aromatic substitution primarily to the C6 position (para to the directing group) and

secondarily to C3. The C5 position is electronically less favorable and sterically shielded by

the peri-hydrogen at C4.

The Solution (De Novo Assembly): To guarantee the 5-bromo substitution pattern, the

halogen must be installed on the benzene ring before the pyridine ring is annealed. This

requires a "bottom-up" approach using 5-bromo-2-methylaniline as the defining scaffold.
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Retrosynthetic Analysis
The most robust pathway utilizes a modified Friedländer or Knorr-type annulation, condensing

a pre-functionalized aniline with a 3-carbon synthon (providing C2, C3, and C4).

Synthon A: 5-Bromo-2-methylaniline (Defines the benzene core, Br at C5, Me at C8).

Synthon B: 3-Ethoxyacryloyl chloride (Defines the lactam ring, providing C=O at C2).

5-Bromo-8-methylquinolin-2-ol
(Target)

N-(5-bromo-2-methylphenyl)
-3-ethoxyacrylamide

Cyclization
(H2SO4 or AlCl3)
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(C3 Synthon)

Amidation

+
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Figure 1: Retrosynthetic logic ensuring 100% regiocontrol of the 5-bromo position.

Part 2: Experimental Protocol
Phase 1: Precursor Preparation (Amidation)
This step couples the aniline with the acrylate derivative to form the acyclic amide intermediate.

Reagents:

5-Bromo-2-methylaniline (1.0 eq)

(E)-3-Ethoxyacryloyl chloride (1.1 eq)

Pyridine or Triethylamine (1.2 eq)

Dichloromethane (DCM) (Solvent, anhydrous)

Protocol:
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Setup: Purge a 3-neck round-bottom flask with nitrogen. Dissolve 5-Bromo-2-methylaniline

(e.g., 10.0 g) in anhydrous DCM (100 mL).

Base Addition: Add pyridine (1.2 eq) and cool the solution to 0°C using an ice bath.

Acylation: Add 3-Ethoxyacryloyl chloride dropwise over 30 minutes. The reaction is

exothermic; maintain internal temperature <5°C to prevent polymerization of the acrylate.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor

by TLC (Hexane:EtOAc 3:1) until the aniline spot disappears.

Workup: Wash the organic layer with 1M HCl (2x 50 mL) to remove excess pyridine, followed

by saturated NaHCO3 and brine.

Isolation: Dry over MgSO4, filter, and concentrate in vacuo to yield the crude amide N-(5-

bromo-2-methylphenyl)-3-ethoxyacrylamide.

Checkpoint: This intermediate is usually a solid. If oily, triturate with cold ether.

Phase 2: Intramolecular Cyclization (Annulation)
This is the critical step where the pyridine ring closes. The use of concentrated sulfuric acid

acts as both solvent and catalyst.[1]

Reagents:

Crude Amide (from Phase 1)

Concentrated Sulfuric Acid (H2SO4, 98%)

Protocol:

Preparation: Place the crude amide in a flask equipped with a mechanical stirrer (magnetic

stirring may fail due to viscosity).

Acid Addition: Cool concentrated H2SO4 (5 mL per gram of amide) to 0°C. Add the amide

portion-wise to the acid.
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Cyclization: Once dissolved, remove the ice bath. The reaction can be run at room

temperature for 12-24 hours, or heated to 80°C for 1-2 hours for faster conversion.

Note: Heating increases yield but risks sulfonation byproducts. Room temperature is

preferred for high purity.

Quenching: Pour the reaction mixture slowly onto crushed ice (10x volume) with vigorous

stirring. The product will precipitate as an off-white to pale yellow solid.

Filtration: Filter the precipitate and wash copiously with water until the filtrate is neutral (pH

7).

Purification: Recrystallize from Ethanol or Methanol/Water mixture.

Data Summary Table
Parameter Specification Notes

Starting Material 5-Bromo-2-methylaniline
Purity >98% required to avoid

isomer separation later.

Cyclization Agent Conc. H2SO4

Alternative: AlCl3 in

Chlorobenzene (Friedel-Crafts

variant).

Yield (Step 1) 85 - 95%
Quantitative conversion is

common.

Yield (Step 2) 70 - 80%
Losses primarily during

recrystallization.

Appearance Off-white / Beige solid
Darkens upon light exposure

(store in amber vials).

Melting Point >220°C
Characteristic of carbostyrils.

[2]

Part 3: Mechanism & Pathway Visualization
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The reaction proceeds via an electrophilic aromatic substitution. The protonated ethoxy group

leaves, generating an oxonium/acyl-iminium species that attacks the ortho-position of the

benzene ring.

Why Regioselective? The cyclization must occur ortho to the nitrogen. The aniline has two

ortho positions:

Position 2: Occupied by the Methyl group (Blocked).

Position 6: Occupied by a Hydrogen (Open). Therefore, cyclization occurs exclusively at C6

of the aniline, which becomes C8 of the quinoline. The Bromine (originally at C5 of aniline)

ends up at C5 of the quinoline.

5-Bromo-2-methylaniline

Intermediate Amide

Acylation
(-HCl)

3-Ethoxyacryloyl Chloride

Acylium/Oxonium Ion
H2SO4

Protonation 5-Bromo-8-methylquinolin-2-ol
Cyclization

(-EtOH)
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Figure 2: Forward reaction pathway demonstrating the ring-closure mechanism.

Part 4: Quality Control & Troubleshooting
Analytical Markers

1H NMR (DMSO-d6):

δ ~11.0-12.0 ppm: Broad singlet (NH lactam tautomer).

δ ~2.4 ppm: Singlet (3H, Methyl group).[2]

δ ~6.5 ppm: Doublet (H3 of quinoline).

δ ~7.9 ppm: Doublet (H4 of quinoline).
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Coupling: Verify the ortho coupling of the aromatic protons on the benzene ring to confirm

the 5,8-substitution pattern.

Mass Spectrometry:

Look for the characteristic bromine isotope pattern (M and M+2 peaks of equal intensity).

Common Pitfalls
Isomer Contamination: If the starting aniline contains 4-bromo-2-methylaniline, you will

generate the 6-bromo-8-methyl isomer. Validate starting material purity by GC-MS.

Incomplete Cyclization: If the intermediate amide remains, the H2SO4 step was too short or

too cold. Monitor by LC-MS.

Sulfonation: If the reaction turns pitch black and yield drops, the temperature in Step 2 was

too high (>100°C), leading to sulfonation of the electron-rich ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US6500954B1 - Synthesis of 5- or 8-bromoisoquinoline derivatives - Google Patents
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2. rsc.org [rsc.org]

To cite this document: BenchChem. [Technical Guide: Precision Synthesis of 5-Bromo-8-
methylquinolin-2-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528392/docs#technical-guide-precision-synthesis-
of-5-bromo-8-methylquinolin-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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